Cas no 27687-14-5 (trans-4-[(tert-butoxycarbonylamino)methyl]cyclohexanecarboxylic acid)

• Product Name: trans-4-[(tert-butoxycarbonylamino)methyl]cyclohexanecarboxylic acid
• CAS No: 27687-14-5
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD00673773
• CID: 53203
• PubChem ID: 736918
• Update Time: 2025-08-05

trans-4-[(tert-butoxycarbonylamino)methyl]cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-4-(((tert-Butoxycarbonyl)amino)methyl)cyclohexanecarboxylic acid
• Boc-(4-aminomethyl)cyclohexane carboxylic acid
• trans-4-(tert-Butoxycarbonylaminomethyl)cyclohexanecarboxylic acid
• 1 week
• 3H-IMidazo[4,5-b]pyridine-2-MethanaMine (hydrochloride)(1:2)
• BOC-TRANS-4-(AMINOMETHYL)-CYCLOHEXANE-1-CARBOXYLIC ACID
• trans-4-(Boc-aminomethyl)cyclohexanecarboxylic acid
• BOC-TRANEXAMIC ACID
• BOC-TRANS-4-(AMINOMETHYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• tran
• trans-4-(N-tert-butoxy-carbonylaminomethyl)cyclohexanecarboxylic acid
• trans-4-[N-(tert-butoxycarbonyl)aminomethyl]cyclohexane-1-carboxylic acid
• Boc-4-Amc-OH
• 4-(((tert-Butoxycarbonyl)amino)methyl)cyclohexanecarboxylic acid
• trans-4-N-Boc-Aminomethyl-cyclohexanecarboxylic acid
• 4-({[(tert-butoxy)carbonyl]amino}methyl)cyclohexane-1-carboxylic acid
• 4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclohexane-1-carboxylic Acid
• trans-4-{[(tert-butoxycarbo
• trans-4-[(tert-butoxycarbonylamino)methyl]cyclohexanecarboxylic acid
• trans-N-(t-butoxycarbonyl)-4-(aminomethyl)cyclohexylcarboxylic acid
• (1s,4s)-4-({[(tert-butoxy)carbonyl]amino}methyl)cyclohexane-1-carboxylic acid
• N-(tert-butoxycarbonyl)-trans-4-(aminomethyl )-1-cyclohexanecarboxylic acid
• SCHEMBL353639
• trans-4-(tert-Butoxycarbonylamino-methyl)-cyclohexanecarboxylic acid
• trans-4-{[(t-butoxycarbonyl) amino]methyl}cyclohexanecarboxylic acid
• AKOS001064296
• trans-4-(tert.-butyloxycarbonylaminomethyl)cyclohexanecarboxylic acid
• 4-(([(TERT-BUTOXY)CARBONYL]AMINO)METHYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• 162046-58-4
• AZEKNJGFCSHZID-UHFFFAOYSA-N
• MFCD01862289
• 4-[[(tert-butoxycarbonyl)amino]methyl] cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• Z56887262
• trans-4-(t-butyloxycarbonyl)aminomethylcyclohexylcarboxylic acid
• FT-0679721
• trans-4- (tert-Butoxycarbonylamino-methyl)-cyclohexanecarboxylic acid
• cis-4-{[(tert-butoxycarbonyl)amino]methyl}-cyclohexanecarboxylic acid
• 4-(tert-Butoxycarbonylaminomethyl)cyclohexanecarboxylic Acid
• A934958
• AKOS005175122
• trans-4-{[(tert-butoxy)carbonylamino]methyl}cyclohexanecarboxylic acid
• F31156
• Oprea1_341039
• (1r,4r)-4-(((tert-butoxycarbonyl)amino)methyl)cyclohexanecarboxylic acid
• trans-4-(tert-butoxycarbonylamino-methyl)-cyclohexane-carboxylic acid
• 4-[[(tert-butoxycarbonyl)amino]methyl]cyclohexanecarboxylic acid
• Trans-4-(t-butoxycarbonylaminomethyl)cyclohexanecarboxylic acid
• TRANS-4-(T-BUTYLOXYCARBONYLAMINOMETHYL)-CYCLOHEXANOIC ACID
• AKOS032957128
• cis-(1,1-Dimethylethoxy)carbonyl Tranexamic Acid
• trans-4 (tert-Butoxycarbonylamino-methyl)-cyclohexanecarboxylic acid
• trans-4-{[(tert-butoxy)carbonylamino]methyl}cyclohexane carboxylic acid
• SCHEMBL353652
• trans-4-(tert.-butoxycarbonylaminomethyl) cyclohexanecarboxylic acid
• trans-4-[(Boc-amino)methyl]cyclohexanecarboxylic Acid
• 847416-70-0
• trans-4-(tert-butoxycarbonylamino-methyl)cyclohexanecarboxylic acid
• trans-4-(t-butoxycarbonyl)aminomethylcyclohexylcarboxylic acid
• cis-4-{[(tert-butoxycarbonyl)amino]methyl}cyclohexanecarboxylic acid
• trans-4-[(tert-Butoxyformamido)methyl]cyclohexanecarboxylic acid
• AC-29648
• (1r,4r)-4-(((tert-butoxycarbonyl)amino)methyl)cyclohexane-1-carboxylic acid;Boc-(4-aminomethyl)cyclohexane carboxylic acid; trans-4-(tert-Butoxycarbonylaminomethyl)cyclohexanecarboxylic acid;TRANS-4-N-BOC-AMINOMETHYL-CYCLOHEXANECARBOXYLIC ACID
• 4-[[(tert-butoxycarbonyl)-amino]methyl]cyclohexanecarboxylic acid
• cyclohexanecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, trans-
• trans-4-(t-butoxycarbonylaminomethyl)cyclohexyl carboxylic acid
• Cis-(4-BOC-Aminomethyl)-cyclohexyl carboxylic acid
• BOC-(4-AMINOMETHYL)-CYCLOHEXANE-CARBOXYLIC ACID
• Trans-4-(t-butyloxycarbonylaminomethyl)cyclohexanecarboxylic acid
• N-Boc-trans-4-(aminomethyl)cyclohexanecarboxylic acid
• trans-4-{[(tert-butoxycarbonyl)amino]methyl}cyclohexanecarboxylic acid
• 4-(((tert-Butoxycarbonyl)amino)methyl)cyclohexane-1-carboxylic acid
• FT-0752291
• cis-4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]cyclohexanecarboxylic acid
• Boc-(4-aminomethyl)cyclohexane carboxylic acid;trans-4-(Boc-aminomethyl)cyclohexanecarboxylic Acid
• CS-0127908
• Trans-4-(t-butoxycarbonylamino-methyl)cyclohexanecarboxylic acid
• trans-4-(tert-butoxycarbonylamino-methyl)-cyclo-hexanecarboxylic acid
• SCHEMBL5006161
• A883020
• 4-(tert-Butoxycarbonylamino-methyl)-cyclohexanecarboxylic acid
• Boc-trans-4-(aminomethyl)cyclohexanecarboxylic acid
• 4-(([(tert-Butoxy)carbonyl]amino)methyl)-cyclohexane-1-carboxylic acid
• DTXSID601347564
• CS-0127783
• 4-((BOC-amino)methyl)cyclohexanecarboxylic acid
• cis,trans-(1,1-Dimethylethoxy)carbonylTranexamicAcid-13C2,15N
• FT-0667444
• AZEKNJGFCSHZID-AOOOYVTPSA-N
• 4-[[(tert-butoxycarbonyl)-amino]methyl]-cyclohexanecarboxylic acid
• B3253
• trans-4-tert-Butyloxycarbonylaminomethylcyclohexanecarboxylic Acid
• 4-[(Boc-amino)methyl]cyclohexanecarboxylic Acid
• trans-4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]cyclohexanecarboxylic acid
• BS-4733
• cis-4-(((tert-Butoxycarbonyl)amino)methyl)cyclohexane-1-carboxylic acid
• 27687-14-5
• CBA68714
• AB86500
• cis-4-(((tert-Butoxycarbonyl)amino)methyl)cyclohexanecarboxylic acid
• Trans-4-tert-butyloxycarbonylaminomethylcyclohexane carboxylic acid
• trans-4-(t-butoxycarbonylaminomethyl)cyclohexylcarboxylic acid
• trans-4-{[(tert-butoxycarbonyl)-amino]methyl}cyclohexanecarboxylic acid
• EN300-99589
• MFCD00673773
• A1-50247
• AZEKNJGFCSHZID-MGCOHNPYSA-N
• 4-(Boc-aminomethyl)cyclohexanecarboxylic Acid
• AS-37069
• CS-M2057
• trans-4-(tert.-butyloxycarbonylaminomethyl) cyclohexanecarboxylic acid
• EN300-157668
• SY042490
• B3251
• Oprea1_175352
• SCHEMBL9885629
• D85968
• SY056643
• 4-[[(tert-butoxycarbonyl)-amino]methyl] cyclohexanecarboxylic acid
• trans-Boc-tranexamic acid
• A848421
• 4-((tert-butoxycarbonylamino)methyl)cyclohexanecarboxylic acid
• SCHEMBL9885051
• (1r,4r)-4-({[(tert-butoxy)carbonyl]amino}methyl)cyclohexane-1-carboxylic acid
• Boc-trans-4-Amc-OH
• 4-{[(TERT-BUTOXYCARBONYL)AMINO]METHYL}CYCLOHEXANE-1-CARBOXYLIC ACID
• CHEMBL5308331
• 7-Methyl-2-(4-morpholinyl)-9-[1-(phenylamino)ethyl]-4H-pyrido[1,2-a]pyrimidin-4-one; 7-Methyl-2-(morpholin-4-yl)-9-[1-(phenylamino)ethyl]pyrido[1,2-a]pyrimidin-4-one
• ALBB-015792
• (1r,4r)-4-{[(tert-butoxycarbonyl)amino]methyl}cyclohexane-1-carboxylic acid
• cis-4-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-cyclohexanecarboxylic Acid
• STK716513
• BBL028866
• DB-102125
• Boc-4-Amc-OH(cis/trans mixture)
• 4-[(Boc-amino)methyl]cyclohexane-1-carboxylic Acid
• DB-012915

• MDL： MFCD00673773
• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(17)14-8-9-4-6-10(7-5-9)11(15)16/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： AZEKNJGFCSHZID-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CNC(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 257.16300
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 1.9

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 133.0 to 137.0 deg-C
• Boiling Point: 410 ℃ at 760 mmHg
• PSA: 75.63000
• LogP: 2.79300

trans-4-[(tert-butoxycarbonylamino)methyl]cyclohexanecarboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Compounds

Additional information on trans-4-[(tert-butoxycarbonylamino)methyl]cyclohexanecarboxylic acid

Trans-4-[(tert-butoxycarbonylamino)methyl]cyclohexanecarboxylic Acid: A Key Intermediate in Medicinal Chemistry

Trans-4-[(tert-butoxycarbonylamino)methyl]cyclohexanecarboxylic acid (CAS No. 27687-14-5) represents a pivotal compound in the development of novel therapeutics, particularly in the field of anti-inflammatory and anti-cancer drug discovery. This molecule, characterized by its tert-butoxycarbonyl (Boc) group and cyclohexane ring, serves as a versatile building block for the synthesis of bioactive molecules with potential applications in targeted therapy and signal transduction modulation. Recent advancements in computational chemistry and structure-activity relationship (SAR) analysis have further highlighted its significance in modern pharmaceutical research.

The tert-butoxycarbonyl functionality in this compound plays a critical role in protecting the amino group during synthetic processes. This protection strategy is widely utilized in peptide chemistry and prodrug design, ensuring the stability of the molecule while allowing for controlled release of the active moiety in biological systems. The cyclohexane ring contributes to the molecule's conformational flexibility, enabling it to interact with target proteins in a manner that is both specific and reversible. This property is particularly valuable in the development of enzyme inhibitors and <